2-(4-Fluorophenyl)ethanamine;3-[2-(4-fluorophenyl)ethylamino]-2-methyl-3-oxopropane-1-sulfinic acid
2-(4-Fluorophenyl)ethanamine;3-[2-(4-fluorophenyl)ethylamino]-2-methyl-3-oxopropane-1-sulfinic acid
Brand Name:
Vulcanchem
CAS No.:
171359-21-0
VCID:
VC0067850
InChI:
InChI=1S/C12H16FNO3S.C8H10FN/c1-9(8-18(16)17)12(15)14-7-6-10-2-4-11(13)5-3-10;9-8-3-1-7(2-4-8)5-6-10/h2-5,9H,6-8H2,1H3,(H,14,15)(H,16,17);1-4H,5-6,10H2
SMILES:
CC(CS(=O)O)C(=O)NCCC1=CC=C(C=C1)F.C1=CC(=CC=C1CCN)F
Molecular Formula:
C20H26F2N2O3S
Molecular Weight:
412.5 g/mol
2-(4-Fluorophenyl)ethanamine;3-[2-(4-fluorophenyl)ethylamino]-2-methyl-3-oxopropane-1-sulfinic acid
CAS No.: 171359-21-0
Main Products
VCID: VC0067850
Molecular Formula: C20H26F2N2O3S
Molecular Weight: 412.5 g/mol
CAS No. | 171359-21-0 |
---|---|
Product Name | 2-(4-Fluorophenyl)ethanamine;3-[2-(4-fluorophenyl)ethylamino]-2-methyl-3-oxopropane-1-sulfinic acid |
Molecular Formula | C20H26F2N2O3S |
Molecular Weight | 412.5 g/mol |
IUPAC Name | 2-(4-fluorophenyl)ethanamine;3-[2-(4-fluorophenyl)ethylamino]-2-methyl-3-oxopropane-1-sulfinic acid |
Standard InChI | InChI=1S/C12H16FNO3S.C8H10FN/c1-9(8-18(16)17)12(15)14-7-6-10-2-4-11(13)5-3-10;9-8-3-1-7(2-4-8)5-6-10/h2-5,9H,6-8H2,1H3,(H,14,15)(H,16,17);1-4H,5-6,10H2 |
Standard InChIKey | INKDWTMNPHLMEL-UHFFFAOYSA-N |
SMILES | CC(CS(=O)O)C(=O)NCCC1=CC=C(C=C1)F.C1=CC(=CC=C1CCN)F |
Canonical SMILES | CC(CS(=O)O)C(=O)NCCC1=CC=C(C=C1)F.C1=CC(=CC=C1CCN)F |
Synonyms | 2-(4-fluorophenyl)ethanamine, 2-[2-(4-fluorophenyl)ethylcarbamoyl]prop ane-1-sulfinic acid |
PubChem Compound | 3075093 |
Last Modified | Nov 11 2021 |
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